Cas no 647849-16-9 (6H-Pyrrolo[3,4-d]pyridazine, 6-(4-chlorophenyl)-1,4,5,7-tetramethyl-)
647849-16-9 structure
Product Name:6H-Pyrrolo[3,4-d]pyridazine, 6-(4-chlorophenyl)-1,4,5,7-tetramethyl-
CAS No:647849-16-9
MF:C16H16ClN3
MW:285.771342277527
CID:416444
PubChem ID:58669778
Update Time:2025-04-19
6H-Pyrrolo[3,4-d]pyridazine, 6-(4-chlorophenyl)-1,4,5,7-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Pyrrolo[3,4-d]pyridazine, 6-(4-chlorophenyl)-1,4,5,7-tetramethyl-
- 6-(4-chlorophenyl)-1,4,5,7-tetramethylpyrrolo[3,4-d]pyridazine
- DTXSID50729658
- 6-(4-chlorophenyl)-1,4,5,7-tetramethyl-6H-Pyrrolo[3,4-d]pyridazine
- FT-0717766
- 647849-16-9
- SCHEMBL8359653
-
- Inchi: 1S/C16H16ClN3/c1-9-15-11(3)20(14-7-5-13(17)6-8-14)12(4)16(15)10(2)19-18-9/h5-8H,1-4H3
- InChI Key: LWGNQLTWQCZSIE-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1C(C)=C2C(C)=NN=C(C)C2=C1C
Computed Properties
- Exact Mass: 285.10348
- Monoisotopic Mass: 285.1032752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 30.7Ų
Experimental Properties
- PSA: 30.71
6H-Pyrrolo[3,4-d]pyridazine, 6-(4-chlorophenyl)-1,4,5,7-tetramethyl- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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